4-ethyl-N-3-isoxazolylbenzamide
Overview
Description
4-ethyl-N-3-isoxazolylbenzamide, also known as EI, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. EI belongs to the class of isoxazole derivatives and has a molecular formula of C12H12N2O2.
Mechanism of Action
4-ethyl-N-3-isoxazolylbenzamide acts as a potent antagonist of the cannabinoid receptor type 1 (CB1), which is primarily located in the central nervous system. By blocking the activity of CB1, 4-ethyl-N-3-isoxazolylbenzamide can modulate the activity of various neurotransmitters such as dopamine and GABA, leading to a range of physiological effects.
Biochemical and Physiological Effects:
4-ethyl-N-3-isoxazolylbenzamide has been shown to have a range of biochemical and physiological effects in various animal models. For example, studies have shown that 4-ethyl-N-3-isoxazolylbenzamide can reduce the intake of food and increase energy expenditure, making it a potential treatment for obesity. Additionally, 4-ethyl-N-3-isoxazolylbenzamide has been shown to have analgesic effects, making it a potential treatment for chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using 4-ethyl-N-3-isoxazolylbenzamide in lab experiments is its high potency and selectivity for the CB1 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using 4-ethyl-N-3-isoxazolylbenzamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research involving 4-ethyl-N-3-isoxazolylbenzamide. One area of interest is the potential use of 4-ethyl-N-3-isoxazolylbenzamide as a treatment for obesity and related metabolic disorders. Additionally, further studies are needed to fully understand the mechanisms underlying the analgesic effects of 4-ethyl-N-3-isoxazolylbenzamide and its potential use as a treatment for chronic pain. Finally, there is potential for the development of novel 4-ethyl-N-3-isoxazolylbenzamide derivatives with improved solubility and pharmacokinetic properties.
Scientific Research Applications
4-ethyl-N-3-isoxazolylbenzamide has been extensively used in scientific research as a pharmacological tool to study the role of various receptors and enzymes in the body. Specifically, 4-ethyl-N-3-isoxazolylbenzamide has been used to study the role of the cannabinoid receptors, which are involved in a variety of physiological processes such as pain perception, appetite regulation, and immune function.
properties
IUPAC Name |
4-ethyl-N-(1,2-oxazol-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-2-9-3-5-10(6-4-9)12(15)13-11-7-8-16-14-11/h3-8H,2H2,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWCKNSQEVJANA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=NOC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-N-(1,2-oxazol-3-yl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-[(2,4-dichlorobenzyl)thio]propanoate](/img/structure/B4749478.png)
![2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-1,3-thiazol-2-ylpropanamide](/img/structure/B4749479.png)
![3-methyl-2-[(2-methylbenzyl)thio]-4(3H)-quinazolinone](/img/structure/B4749485.png)
![2-(allylthio)-3-phenyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one](/img/structure/B4749497.png)
![methyl 4-({[1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoate](/img/structure/B4749498.png)
![N-(3,4-difluorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4749511.png)
![2,6-dimethyl-1-[(1-methyl-4-nitro-1H-pyrazol-3-yl)carbonyl]piperidine](/img/structure/B4749518.png)
![1-[2-(3,4-diethoxyphenyl)ethyl]-7-(2-fluorophenyl)-5,5-bis(trifluoromethyl)-5,8-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B4749533.png)
![ethyl 4-methyl-2-({[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)-1,3-thiazole-5-carboxylate](/img/structure/B4749543.png)
![methyl 4-[(4-iodophenoxy)methyl]benzoate](/img/structure/B4749563.png)
![3-(allylthio)-5-[(4-bromophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole](/img/structure/B4749569.png)
![N,N'-bis(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide](/img/structure/B4749581.png)
![(4-methoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine](/img/structure/B4749583.png)